Methyl 3-[(pyridin-2-ylmethyl)amino]butanoate
Catalog No.
S6640160
CAS No.
1155158-76-1
M.F
C11H16N2O2
M. Wt
208.26 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
1155158-76-1
Product Name
Methyl 3-[(pyridin-2-ylmethyl)amino]butanoate
IUPAC Name
methyl 3-(pyridin-2-ylmethylamino)butanoate
Molecular Formula
C11H16N2O2
Molecular Weight
208.26 g/mol
InChI
InChI=1S/C11H16N2O2/c1-9(7-11(14)15-2)13-8-10-5-3-4-6-12-10/h3-6,9,13H,7-8H2,1-2H3
InChI Key
QVNMELJMEQIBIR-UHFFFAOYSA-N
SMILES
CC(CC(=O)OC)NCC1=CC=CC=N1
Canonical SMILES
CC(CC(=O)OC)NCC1=CC=CC=N1
- This compound is an organic molecule containing a methyl ester group, an amine group linked to a pyridinylmethyl moiety, and a butanoate chain [].
- There is no information available regarding its origin or significance in scientific research.
Molecular Structure Analysis
- The key features include:
- A methyl ester (CH3COO) group, known for its reactivity and potential role in biological processes [].
- A secondary amine (NHCH2) linked to a pyridinylmethyl (C5H4NCH2) group. The pyridine ring is a common aromatic heterocycle found in many biologically active molecules.
- A butanoate (CH3CH2CH2COO) chain, which can influence the compound's solubility and flexibility.
Chemical Reactions Analysis
- Due to the lack of specific research, information on synthesis, decomposition, or other reactions involving this compound is unavailable.
Physical And Chemical Properties Analysis
- No data is available on physical and chemical properties like melting point, boiling point, solubility, or stability.
- There is no information regarding the mechanism of action or potential biological role of Methyl 3-[(pyridin-2-ylmethyl)amino]butanoate.
- Since no research data exists, it is impossible to determine the specific safety concerns or hazards associated with this compound.
XLogP3
0.5
Hydrogen Bond Acceptor Count
4
Hydrogen Bond Donor Count
1
Exact Mass
208.121177757 g/mol
Monoisotopic Mass
208.121177757 g/mol
Heavy Atom Count
15
Dates
Modify: 2023-11-23
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